(5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-phenoxypropanoate
Description
“(5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-phenoxypropanoate” is a chemical compound with the molecular formula C19H15F2NO4. It’s part of the isoxazole class of compounds, which are five-membered heterocycles containing one oxygen atom and one nitrogen atom at adjacent positions . Isoxazoles have been the subject of research in medicinal chemistry due to their synthetic availability, special chemical and biological properties, and widespread practical use .
Scientific Research Applications
- Researchers have investigated the antibacterial potential of this compound. In vitro studies revealed that derivatives of (5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-phenoxypropanoate exhibit excellent antibacterial activity against both Staphylococcus aureus and Escherichia coli bacterial strains . These findings suggest its potential as an antimicrobial agent.
- The same derivatives were also evaluated for their antioxidant activities. Through free radical scavenging assays (ABTS and DPPH), compounds such as 4a, 4d, 4e, 4k, 4l, 4m, and 5 demonstrated promising results . Antioxidants play a crucial role in protecting cells from oxidative damage, making this an important area of study.
- Researchers employed DFT analysis to explore the electronic structure of these molecules. Properties such as hardness (η), Mulliken electronegativity (χ), chemical potential (μ), and electrophilicity (ω) were calculated based on predicted frontier molecular orbitals and energy gaps . Understanding these properties aids in predicting reactivity and stability.
- Isoxazole derivatives have applications in pharmaceutical industries. Their potential as antitumor, anticancer, and antifungal agents makes them valuable targets for drug discovery .
- The research focused on a novel one-pot green approach to synthesize these oxazole derivatives. Such environmentally friendly methods are essential for sustainable drug development .
- Characterization techniques, including IR, 1H NMR, 13C NMR, CHN analysis, and single-crystal X-ray crystallography, were used to confirm the structure of the synthesized compounds . Accurate structural information is crucial for further studies.
Antibacterial Activity
Antioxidant Properties
Density Functional Theory (DFT) Analysis
Pharmaceutical Applications
Green Synthesis Approach
Structural Characterization
properties
IUPAC Name |
[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-phenoxypropanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F2NO4/c1-12(25-15-5-3-2-4-6-15)19(23)24-11-14-10-18(26-22-14)16-8-7-13(20)9-17(16)21/h2-10,12H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKQLZHQKQSGJAK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OCC1=NOC(=C1)C2=C(C=C(C=C2)F)F)OC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F2NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-(3-(4-chlorobenzoyl)thioureido)benzo[b]thiophene-2-carboxylate](/img/structure/B2643562.png)
![Tert-butyl (3aR,7aR)-4-(6-bromopyridine-3-carbonyl)-3,3a,5,6,7,7a-hexahydro-2H-pyrrolo[3,2-b]pyridine-1-carboxylate](/img/structure/B2643565.png)
![N-methyl-2-[1-(2-methylphenyl)imidazol-2-yl]sulfanylacetamide](/img/structure/B2643568.png)
![(Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}[(2,4-dichlorophenyl)methoxy]amine](/img/structure/B2643571.png)
![N-(3-chlorophenyl)-2-[1-(2-ethoxyphenyl)tetrazol-5-yl]sulfanylacetamide](/img/structure/B2643574.png)
![4-[4-(Piperidine-1-sulfonyl)phenyl]-1,3-thiazol-2-amine](/img/structure/B2643579.png)
